7-Bromo-9-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole

• Molecular Formula: C12H13BrN2
• Molecular Weight: 265.15 g/mol
• IUPAC Name: 7-bromo-9-methyl-1,2,3,4-tetrahydropyrido[3,4-b]indole
• InChI: InChI=1S/C12H13BrN2/c1-15-11-6-8(13)2-3-9(11)10-4-5-14-7-12(10)15/h2-3,6,14H,4-5,7H2,1H3
• InChI Key: PFCCDEZMRKQBRZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCNC2)C3=C1C=C(C=C3)Br

Description

7-Bromo-9-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole is a useful research compound. Its molecular formula is C12H13BrN2 and its molecular weight is 265.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl-7-bromo-9-methyl-3,4-dihydro-1H-pyrido[3,4-b]indole-2(9H)-carboxylate (1.75 g, 4.79 mmol) was dissolved in CH2Cl2 (10 mL) and trifluoroacetic acid (TFA) (10 mL) was added. After stirring for 1 h, the mixture was diluted with methylene chloride (50 mL), washed with saturated Na2CO3 solution, dried over sodium sulfate and concentrated to provide the title compound (1.24 g, 97%) as a yellow oil: 1H NMR (300 MHz, CDCl3) δ 7.41 (d, J=1.4 Hz, 1H), 7.32 (d, J=8.3 Hz, 1H), 7.17 (dd, J=8.3, 1.4 Hz, 1H), 4.01 (s, 2H), 3.55 (s, 3H), 3.15 (t, J=6.0 Hz, 2H), 2.72 (t, J=5.7 Hz, 2H).